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Compound of Interest

Compound Name: UT-34

Cat. No.: B15542330

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling
and disposal of UT-34, a potent, selective, second-generation pan-androgen receptor (AR)
antagonist and degrader. Given that a specific Safety Data Sheet (SDS) for UT-34 is not
publicly available, this guidance is based on established safety protocols for handling potent,
non-radiolabeled research compounds and similar small molecule inhibitors. A thorough risk
assessment should be conducted prior to handling UT-34, and all institutional and local
regulations must be followed.

I. Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to minimize exposure to UT-
34. The required level of PPE depends on the specific laboratory activity being performed.
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Activity

Recommended Personal
Protective Equipment
(PPE)

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a supplied-air respirator.-
Disposable, solid-front
laboratory coat with tight-fitting
cuffs.- Double gloves (e.g.,
nitrile or neoprene).-
Disposable sleeves.- Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection and
an extra barrier of gloves are

essential to prevent exposure.

[1]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure.-
Laboratory coat.- Safety
glasses with side shields or
chemical splash goggles.-
Single pair of chemical-

resistant gloves (e.g., nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills exists.
Engineering controls are the

primary means of protection.[1]

In Vitro / In Vivo Dosing

- Laboratory coat.- Safety
glasses.- Appropriate gloves

for the solvent and compound.

Focus on preventing skin and
eye contact. The specific
procedure will dictate the
necessary level of

containment.[1]

Note: Always inspect gloves for tears or holes before use.[2]

Il. Operational Plan: Step-by-Step Handling

Procedures

A. Engineering Controls:

o Ventilation: All work with solid UT-34 or its concentrated solutions must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[2]
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o Eye Wash and Safety Shower: An operational and easily accessible eye wash station and
safety shower must be available in the laboratory.[2]

B. Procedural Guidance:

o Preparation: Before handling UT-34, ensure all necessary PPE is donned correctly. Cover
work surfaces with absorbent, disposable bench paper.[2]

» Weighing: When working with the powdered form, carefully weigh the required amount inside
a chemical fume hood or a ventilated balance enclosure to prevent the generation of
airborne dust.[2][3]

» Solubilization: Slowly and carefully add the solvent to the solid UT-34 to avoid splashing.[2]
e Spill Management:

o Small Spills: For a small liquid spill, absorb the material with an inert substance (e.qg.,
vermiculite, sand) and place it in a sealed container for disposal.[2] For solid spills,
carefully sweep up the material, avoiding dust creation, and place it in a sealed container
for disposal.[2]

o Large Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.[2]

lll. Disposal Plan
All waste containing UT-34 must be treated as hazardous chemical waste.

e Solid Waste: Contaminated consumables such as gloves, bench paper, and pipette tips
should be collected in a designated, sealed hazardous waste container.[2]

 Liquid Waste: Unused solutions containing UT-34 should be collected in a clearly labeled,
sealed hazardous waste container.[2]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
name of the compound.
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IV. Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of UT-

34.
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Caption: Workflow for Safe Handling and Disposal of UT-34.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ut-34]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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